Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

• Molecular Formula: C24H42O2
• Molecular Weight: 362.6 g/mol
• InChI: InChI=1S/C24H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h5-6,8-9,11-12H,3-4,7,10,13-23H2,1-2H3/b6-5-,9-8-,12-11-
• InChIKey: FKKQWCAQYDCXKX-AGRJPVHOSA-N

Ethyl 13(Z),16(Z),19(Z)-Docosatrienoate: Technical Specifications and Procurement Considerations for Omega-3 Very Long-Chain PUFA Ethyl Ester Research

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (CAS: 2692622-88-9) is the ethyl ester derivative of docosatrienoic acid (DTA, 22:3n-3), an omega-3 very long-chain polyunsaturated fatty acid (VLCPUFA) characterized by a 22-carbon chain with three cis double bonds at positions 13, 16, and 19 [1]. The compound has a molecular formula of C24H42O2 and a molecular weight of 362.59 Da . Docosatrienoic acid has been reported to possess anti-inflammatory and antitumor properties comparable to DHA, with emerging interest in nutraceutical and cosmetic applications [2]. The ethyl ester form is commercially available as a reference standard for analytical applications, including GC-MS based fatty acid quantification, with typical purity specifications ranging from ≥95% to >99% depending on the supplier .

Workflow Analytical standard for targeted lipidomics and metabolomics

Form Ethyl ester prodrug format for formulation and delivery studies

Identity C22:3n-3 omega-3 fatty acid ethyl ester, distinct from EPA-EE and DHA-EE

• [1] Chen, Y. et al. (2023). Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnology Journal, 21(1), 8-10. DOI: 10.1111/pbi.13937 View Source
• [2] Chen, Y. et al. (2023). Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnology Journal, 21(1), 8-10. DOI: 10.1111/pbi.13937 View Source

Why Ethyl 13(Z),16(Z),19(Z)-Docosatrienoate Cannot Be Replaced with Free Acid or Methyl Ester Analogs in Analytical and Research Workflows

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, its free acid counterpart (docosatrienoic acid, MW 334.54), and its methyl ester analog (methyl docosatrienoate, MW 348.56) are not functionally interchangeable despite sharing the same fatty acyl core. The ethyl ester moiety confers distinct physicochemical properties that critically affect chromatographic retention behavior, ionization efficiency in mass spectrometry, and solubility profiles in various solvent systems . In GC-MS analytical workflows, ethyl ester standards produce distinct retention times that differ from methyl ester (FAME) standards, making direct substitution without method revalidation scientifically invalid . Furthermore, while methyl docosatrienoate exhibits higher lipid solubility than the free acid—potentially affecting formulation behavior—the ethyl ester occupies an intermediate hydrophobicity position that may be preferentially suited for specific sample preparation protocols [1]. In metabolic studies, docosatrienoic acid esters exhibit intermediate lipolysis patterns by lipoprotein lipase and hepatic lipase compared to shorter-chain PUFAs, with docosatrienoic acid specifically showing distinct hydrolysis kinetics relative to eicosatrienoic and docosahexaenoic acids [2]. These differences mean that assay calibration, internal standard selection, and data interpretation require compound-specific validation rather than class-level assumptions.

Ester type Methyl ester alters lipophilicity and cellular uptake compared to ethyl ester; data may not transfer directly.

Chain/desaturation EPA-EE (20:5) or DHA-EE (22:6) differ in chain length and double bonds, making biophysical data non-transferable.

Free acid Parent free acid is more oxidation-prone and lacks the formulation stability of the ethyl ester for long-term studies.

• [1] PeptideDB. cis-13,16,19-Docosatrienoic acid methyl ester – Product Data. Accessed April 2026. View Source
• [2] Ekström, B. et al. (1991). Hydrolysis of polyenoic fatty acid esters with lipoprotein lipase and hepatic lipase. Lund University Publications. BBA – Lipids and Lipid Metabolism. View Source

Quantitative Evidence Guide: Differentiating Ethyl 13(Z),16(Z),19(Z)-Docosatrienoate from Closest Analogs

GC-MS Analytical Differentiation: Ethyl Ester vs. Methyl Ester (FAME) Retention Characteristics

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is supplied and utilized as a distinct reference standard (GLC-462 series) for gas chromatography-mass spectrometry (GC-MS) applications, where its ethyl ester moiety produces chromatographic retention times and mass spectral fragmentation patterns that differ measurably from the corresponding methyl ester (FAME) derivative . In validated GC-MS protocols for fatty acid analysis, ethyl ester standards such as docosatrienoic ethyl ester (22:3n-3) from Nu-Chek Prep are employed as internal standards (ISTD) at inclusion masses of 10, 5, and 25 μg depending on the specific analytical workflow . Direct substitution of an ethyl ester standard with a methyl ester standard without full method revalidation would compromise quantification accuracy due to differential volatility (predicted boiling point: 440.7±14.0 °C at 760 mmHg ), column interaction, and detector response characteristics.

Purity & Identity

Head-to-head

Purity ≥99%, distinct retention time and MS fragmentation vs. EPA-EE/DHA-EE

Enables unambiguous 22:3n-3 quantification in complex lipid extracts

GC-FID/GC-MS with polar capillary column required

Evidence Dimension	Chromatographic retention behavior and MS fragmentation pattern
Target Compound Data	Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (MW 362.59, C24H42O2); retention time and fragmentation specific to ethyl ester moiety
Comparator Or Baseline	Methyl docosatrienoate (FAME, MW 348.56, C23H40O2); FAME-specific retention time and base peak
Quantified Difference	Differential retention times; ethyl ester exhibits distinct mass spectral fragmentation due to ethanol loss (m/z shift of +14 Da vs methyl ester in molecular ion region)
Conditions	GC-MS analysis; Nu-Chek Prep GLC-462 reference standard mixture containing 28 FAME components of equal weight; analytical reagent grade solvents

Why This Matters

Procurement of the correct ester form (ethyl vs. methyl) is essential for matching existing validated analytical methods and ensuring quantitative accuracy in lipidomic studies.

LTB4 Receptor Binding Inhibition: Functional Activity Reference for Downstream Research Applications

Docosatrienoic acid (the free acid form of the target ethyl ester) inhibits [3H]-leukotriene B4 (LTB4) binding to porcine neutrophil membranes with an inhibition constant (Ki) of 5 μM [1]. While this activity was characterized using the free acid, the ethyl ester serves as a prodrug- or precursor-appropriate form for in vitro and in vivo studies where esterase-mediated hydrolysis is expected to liberate the active free acid [2]. For comparison, the structurally related eicosanoid 11(Z),14(Z)-eicosadienoic acid inhibits LTB4 binding to the same pig neutrophil membrane preparation with a Ki of 3 μM, indicating that docosatrienoic acid exhibits moderately lower but still significant potency within this signaling pathway [1]. Importantly, docosatrienoic acid has been reported to possess anti-inflammatory properties comparable to docosahexaenoic acid (DHA, 22:6n-3) in certain assay contexts [3].

Ester Form vs Free Acid

Class-level

Ethyl esters generally more stable; methyl ester analog shows higher lipophilicity than free acid

Supports ester selection for controlled-release formulation studies

Data to verify for this specific ethyl ester

Evidence Dimension	Inhibition of [3H]-LTB4 binding to neutrophil membranes
Target Compound Data	Ki = 5 μM (for free acid form; ethyl ester expected to serve as hydrolyzable precursor) [1]
Comparator Or Baseline	11(Z),14(Z)-Eicosadienoic acid: Ki = 3 μM in same assay system [1]
Quantified Difference	Docosatrienoic acid shows approximately 1.7-fold lower potency than 11(Z),14(Z)-eicosadienoic acid in this specific assay
Conditions	[3H]-LTB4 binding assay using porcine (pig) neutrophil membrane preparations [1]

Why This Matters

This activity profile establishes a functional baseline for researchers evaluating the ethyl ester in leukotriene pathway studies, informing dose selection and experimental design.

• [1] MedChemExpress. Docosatrienoic Acid (HY-101408) – Product and Biological Activity Data. Accessed April 2026. View Source
• [2] MedChemExpress. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate – Product Description. Accessed April 2026. View Source
• [3] Chen, Y. et al. (2023). Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnology Journal, 21(1), 8-10. DOI: 10.1111/pbi.13937 View Source

Lipoprotein Lipase Hydrolysis Kinetics: Distinct Metabolic Handling of Docosatrienoic Acid Esters

In enzymatic hydrolysis studies using lipoprotein lipase and hepatic lipase, docosatrienoic acid esters (including ethyl and glyceryl forms) exhibit an intermediate lipolysis pattern that distinguishes them from both shorter-chain PUFAs and longer-chain VLCPUFAs [1]. Specifically, eicosatrienoic acid (20:3), docosatrienoic acid (22:3), and docosahexaenoic acid (22:6) esters all demonstrate this intermediate pattern, whereas eicosapentaenoic acid (20:5) and arachidonic acid (20:4) esters are hydrolyzed at significantly slower rates by lipoprotein lipase [1]. This kinetic differentiation means that docosatrienoic acid ethyl ester cannot be assumed to have identical metabolic handling to eicosatrienoic acid ethyl ester (ETA ethyl ester, 20:3n-3), despite their shared omega-3 classification and structural homology (22:3 vs. 20:3 differing only by one C2 elongation step) [2].

LTB4 Binding (Parent Acid)

Class-level

Ki = 5 µM (parent free acid)

Supports LTB4 pathway research with improved cellular delivery

Ethyl ester acts as cell-permeable analog; direct Ki data pending

Evidence Dimension	Relative hydrolysis rate by lipoprotein lipase
Target Compound Data	Docosatrienoic acid esters (22:3): intermediate lipolysis pattern [1]
Comparator Or Baseline	Eicosapentaenoic acid (20:5) and arachidonic acid (20:4) esters: slower hydrolysis rate; shorter C14-C18 acid esters: faster hydrolysis rate [1]
Quantified Difference	Qualitative classification as 'intermediate' relative to fast (C14-C18) and slow (20:4, 20:5) hydrolysis categories
Conditions	In vitro lipoprotein lipase and hepatic lipase assay using chylomicron polyenoic fatty acid esters [1]

Why This Matters

This metabolic differentiation informs experimental design where hydrolysis rate affects bioavailability of the active free acid in cell-based or in vivo systems.

• [1] Ekström, B. et al. (1991). Hydrolysis of polyenoic fatty acid esters with lipoprotein lipase and hepatic lipase. Lund University Publications. BBA – Lipids and Lipid Metabolism. View Source
• [2] Chen, Y. et al. (2023). Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnology Journal, 21(1), 8-10. Figure 1a (biosynthetic pathway from ALA → ETA → DTA). DOI: 10.1111/pbi.13937 View Source

Molecular Weight and LogP Differentiation: Physicochemical Distinction from Free Acid Form

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (MW 362.59 Da, C24H42O2) exhibits an 8.4% higher molecular weight compared to its free acid counterpart, docosatrienoic acid (MW 334.54 Da, C22H38O2) . The ethyl ester form has a predicted ACD/LogP of 9.62 at pH 5.5-7.4, with a corresponding ACD/LogD of 8.24, indicating substantially higher lipophilicity than the ionizable free acid form at physiological pH . For context, the methyl ester analog (methyl docosatrienoate, MW 348.56 Da) is reported to be "more fat-soluble than the free acid and may be more desirable than the free acid in some formulations" [1], though no quantitative LogP comparison data for the methyl vs. ethyl esters was identified in the available literature. The ethyl ester form occupies an intermediate hydrophobicity between the free acid and triglyceride forms, which may affect membrane permeability, protein binding, and distribution in lipid-based delivery systems .

Evidence Dimension	Molecular weight and lipophilicity (LogP)
Target Compound Data	Ethyl 13(Z),16(Z),19(Z)-docosatrienoate: MW 362.59 Da; predicted ACD/LogP = 9.62; ACD/LogD (pH 5.5-7.4) = 8.24
Comparator Or Baseline	Docosatrienoic acid (free acid): MW 334.54 Da; LogP not reported but ionizable carboxylic acid moiety expected to reduce LogD at physiological pH
Quantified Difference	MW difference = +28.05 Da (+8.4%); LogP difference not quantifiable due to missing free acid LogP data
Conditions	ACD/Labs Percepta Platform PhysChem Module v14.00 predicted values ; free acid characterization data from CymitQuimica

Why This Matters

The 8.4% higher molecular weight and predicted 9.62 LogP inform formulation strategy, solvent selection, and expected membrane permeability relative to the free acid in experimental systems.

• [1] PeptideDB / MedChemExpress. cis-13,16,19-Docosatrienoic acid methyl ester – Comparative Solubility Statement. Accessed April 2026. View Source

Recommended Research and Industrial Application Scenarios for Ethyl 13(Z),16(Z),19(Z)-Docosatrienoate

GC-MS Based Fatty Acid Profiling and Lipidomics Quantification

This ethyl ester is optimally deployed as a reference standard or internal standard (ISTD) in GC-MS workflows for quantifying docosatrienoic acid content in biological samples. Nu-Chek Prep protocols document its use at inclusion masses of 5-25 μg as an internal standard for fatty acid quantification, with validation experiments confirming baseline separation from methyl ester (FAME) standards . This application is particularly relevant for studies investigating omega-3 VLCPUFA metabolism, where accurate discrimination between 22:3n-3, 22:4n-6, and 22:5n-3 species is required .

In Vitro Leukotriene Pathway and Inflammation Signaling Studies

Researchers investigating LTB4-mediated inflammatory signaling can utilize the ethyl ester as a prodrug-appropriate form, with the understanding that cellular esterases will hydrolyze the compound to liberate the active free acid (docosatrienoic acid). The free acid has an established Ki of 5 μM against [3H]-LTB4 binding to porcine neutrophil membranes [1]. This provides a functional activity benchmark for dose-response studies, noting that docosatrienoic acid has been reported to exhibit anti-inflammatory properties comparable to DHA in certain contexts [2].

Metabolic Engineering and Biosynthetic Pathway Analysis of VLCPUFAs

In studies examining the elongation-desaturation pathway from α-linolenic acid (ALA, 18:3n-3) through eicosatrienoic acid (ETA, 20:3n-3) to docosatrienoic acid (DTA, 22:3n-3), the ethyl ester serves as an authentic standard for confirming the identity and yield of engineered DTA production in heterologous systems such as Brassica carinata [2]. The compound's distinct chromatographic signature enables accurate quantification of pathway flux and product accumulation .

Enzymatic Hydrolysis and Lipid Metabolism Studies

The ethyl ester is appropriate for in vitro studies of lipoprotein lipase and hepatic lipase activity on VLCPUFA esters. Docosatrienoic acid esters exhibit an intermediate lipolysis pattern distinct from both shorter-chain PUFAs and longer-chain species such as DHA (22:6n-3), making this compound a relevant substrate for comparative enzymology investigating chain-length dependence of ester hydrolysis kinetics [3].

Application

Selection Property

Validation Focus

Lipidomics: 22:3n-3 metabolite quantification

High-purity analytical standard, distinct chromatographic identity

Peak assignment and calibration in complex lipid extracts

Formulation & prodrug research

Ethyl ester stability compared to free acid

Enzymatic hydrolysis and release kinetics in vitro

Omega-3 acid ethyl ester mixture characterization

Reference standard for 22:3n-3 ethyl ester

GC method development and system suitability testing

Cell-based LTB4 pathway studies

Cell-permeable ester prodrug form

LTB4 receptor antagonism and intracellular signaling assays

• [1] MedChemExpress. Docosatrienoic Acid (HY-101408) – LTB4 Binding Inhibition Data (Ki = 5 μM). Accessed April 2026. View Source
• [2] Chen, Y. et al. (2023). Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnology Journal, 21(1), 8-10. DOI: 10.1111/pbi.13937 View Source
• [3] Ekström, B. et al. (1991). Hydrolysis of polyenoic fatty acid esters with lipoprotein lipase and hepatic lipase. Lund University Publications. BBA – Lipids and Lipid Metabolism. View Source